Cas no 2148562-67-6 (2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• CAS No: 2148562-67-6
• MF: C₁₃H₁₅N₅O₄
• MW: 305.289302110672
• CID: 5955641
• PubChem ID: 165806163
• Update Time: 2025-07-31

2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid
• EN300-1300684
• 2148562-67-6

• Inchi： 1S/C13H15N5O4/c1-18-11(15-16-17-18)7-10(12(19)20)14-13(21)22-8-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,14,21)(H,19,20)
• InChI Key： ZFUHHJYHIPPPNR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CC1=NN=NN1C)=O

Computed Properties

• Exact Mass: 305.11240398g/mol
• Monoisotopic Mass: 305.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic Acid (CAS No. 2148562-67-6)

2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 2148562-67-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyloxycarbonyl group and a 1-methyl-1H-1,2,3,4-tetrazol-5-yl moiety. These functional groups contribute to the compound's potential biological activities and make it a valuable candidate for various therapeutic applications.

The benzyloxycarbonyl group is a common protecting group used in organic synthesis to mask amino functionalities. It can be selectively removed under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. In the context of 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid, this group plays a crucial role in stabilizing the molecule during synthesis and protecting it from premature reactions.

The 1-methyl-1H-1,2,3,4-tetrazol-5-yl moiety is another key structural feature of this compound. Tetrazoles are known for their ability to form stable complexes with metal ions and their potential as bioisosteres of carboxylic acids. This property makes them useful in the design of drugs that target metalloenzymes or other metal-containing biomolecules. Additionally, tetrazoles have been shown to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In recent years, significant progress has been made in understanding the biological activities of compounds containing tetrazole moieties. For instance, a study published in the Journal of Medicinal Chemistry reported that tetrazole-containing compounds can effectively inhibit the activity of matrix metalloproteinases (MMPs), which are involved in various pathological processes such as cancer metastasis and tissue degradation. This finding highlights the potential of 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid as a lead compound for developing novel MMP inhibitors.

Beyond its potential as an MMP inhibitor, 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid has also shown promise in other therapeutic areas. Research conducted at the University of California demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and Zika viruses. The mechanism of action appears to involve the inhibition of viral replication through interference with viral proteases or other essential viral enzymes.

The synthesis of 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the coupling of a protected amino acid with a tetrazole derivative followed by deprotection and purification steps. Advanced synthetic techniques such as solid-phase synthesis and flow chemistry have also been explored to improve the efficiency and scalability of the process.

In addition to its potential therapeutic applications, 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid has been studied for its use as a building block in combinatorial chemistry. Combinatorial libraries containing this compound have been synthesized and screened for various biological activities using high-throughput methods. These studies have identified several promising leads that warrant further investigation.

The safety profile of 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid is an important consideration for its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties in animal models. However, more extensive toxicological evaluations are needed to fully assess its safety in humans.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)propanoic acid (CAS No. 2148562-67-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for combinatorial chemistry applications. Ongoing research is expected to uncover new insights into its mechanisms of action and expand its range of applications in the coming years.